Cas no 349-96-2 (4-Nitrobenzenesulfonyl fluoride)

• Product Name: 4-Nitrobenzenesulfonyl fluoride
• CAS No: 349-96-2
• MF: C₆H₄FNO₄S
• MW: 205.163663864136
• MDL: MFCD00009637
• CID: 307778
• PubChem ID: 188246
• Update Time: 2025-04-19

4-Nitrobenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzene-1-sulfonyl fluoride
• 4-Nitrobenzenesulfonyl Fluoride
• 4-Nitrobenzenesulfon
• Benzenesulfonylfluoride, 4-nitro-
• 4-nitro-benzenesulfonyl fluoride
• 4-Nitro-benzolsulfonylfluorid
• HRLAPUHJWRZEIC-UHFFFAOYSA
• PNBSF
• p-Nitrobenzenesulfonyl fluoride
• p-NO2PhSO2F
• para-Nitrobenzenesulfonyl fluoride
• HRLAPUHJWRZEIC-UHFFFAOYSA-
• HRLAPUHJWRZEIC-UHFFFAOYSA-N
• 4-Nitrobenzenesulfonyl fluoride #
• Benzenesulfonyl fluoride, 4-nitro-
• PC48588
• FCH13
• AMY14549
• J-019826
• EN300-224385
• DTXSID00188458
• 349-96-2
• 4-Nitrobenzenesulfonyl fluoride, 95%
• N0507
• 4-Nitrophenylsulfonyl fluoride
• Z1269155890
• InChI=1/C6H4FNO4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H
• AKOS015833434
• 4-Nitrobenzene-1-sulfonylfluoride
• FT-0632006
• SY062541
• CS-W015383
• DS-18189
• MFCD00009637
• SCHEMBL8129291
• 4-(Fluorosulphonyl)nitrobenzene
• 4-Nitrobenzenesulphonyl fluoride
• DB-048709
• 4-Nitrobenzenesulfonyl fluoride

• MDL： MFCD00009637
• Inchi： 1S/C6H4FNO4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H
• InChI Key： HRLAPUHJWRZEIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 204.98500
• Monoisotopic Mass: 204.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3

Experimental Properties

• Color/Form: Not available
• Density: 1.5663 (estimate)
• Melting Point: 75-80 °C
  78-80 °C (lit.)
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.544
• PSA: 88.34000
• LogP: 2.85700
• Solubility: Not available

4-Nitrobenzenesulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds